Cas no 2648939-80-2 ((1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonic acid)

• Product Name: (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonic acid
• CAS No: 2648939-80-2
• MF: C₉H₁₇NO₅S
• MW: 251.299981832504
• MDL: MFCD34168008
• CID: 5642720
• PubChem ID: 165713034
• Update Time: 2023-11-27

(1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2648939-80-2
• EN300-27778914
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfonic acid
• (1r,3r)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfonic acid

• MDL： MFCD34168008
• Inchi： 1S/C9H17NO5S/c1-9(2,3)15-8(11)10-6-4-7(5-6)16(12,13)14/h6-7H,4-5H2,1-3H3,(H,10,11)(H,12,13,14)
• InChI Key： RJJPBGJAJLIRBG-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 251.08274382g/mol
• Monoisotopic Mass: 251.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų